Cas no 115241-94-6 (Glycine,N-(8-quinolinylsulfonyl)-)

• Product Name: Glycine,N-(8-quinolinylsulfonyl)-
• CAS No: 115241-94-6
• MF: C₁₁H₁₀N₂O₄S
• MW: 266.273101329803
• CID: 98226
• PubChem ID: 781347
• Update Time: 2025-07-09

Glycine,N-(8-quinolinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(8-quinolinylsulfonyl)-
• (Quinoline-8-sulfonylamino)acetic acid
• (QUINOLINE-8-SULFONYLAMINO)-ACETIC ACID
• 2-[(8-quinolylsulfonyl)amino]acetic acid
• AC1LFOF7
• CTK7J5361
• Oprea1_332879
• Oprea1_533842
• SureCN5622664
• 2-[(8-QUINOLINYLSULFONYL)AMINO]ACETIC ACID
• AKOS000301184
• BRD-K34945887-001-01-7
• SR-01000358197-1
• SB70629
• 115241-94-6
• 2-(quinoline-8-sulfonamido)acetic acid
• SCHEMBL5622664
• BAS 00927696
• DTXSID20354774
• SRSWCYQJDZNZEC-UHFFFAOYSA-N
• 2-(quinoline-8-sulfonamido)aceticacid
• 2-(quinolin-8-ylsulfonylamino)acetic acid
• SR-01000358197
• GLYCINE, N-(8-QUINOLINYLSULFONYL)-

• MDL： MFCD00724945
• Inchi： 1S/C11H10N2O4S/c14-10(15)7-13-18(16,17)9-5-1-3-8-4-2-6-12-11(8)9/h1-6,13H,7H2,(H,14,15)
• InChI Key： SRSWCYQJDZNZEC-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=CC=CN=C12)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 266.03612798g/mol
• Monoisotopic Mass: 266.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 105Ų

Glycine,N-(8-quinolinylsulfonyl)- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Glycine,N-(8-quinolinylsulfonyl)-

Comprehensive Analysis of Glycine,N-(8-quinolinylsulfonyl)- (CAS No. 115241-94-6): Properties, Applications, and Research Insights

Glycine,N-(8-quinolinylsulfonyl)- (CAS No. 115241-94-6) is a specialized sulfonamide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by its unique quinoline-sulfonyl moiety, exhibits intriguing properties that make it valuable for enzyme inhibition studies, proteomics research, and drug development. Its molecular structure combines the versatility of glycine with the aromatic stability of 8-quinolinylsulfonyl, enabling interactions with biological targets such as proteases and kinases.

Recent trends in biomedical research highlight the growing demand for small-molecule modulators like Glycine,N-(8-quinolinylsulfonyl)-. Researchers frequently search for "quinoline-based inhibitors" or "sulfonamide applications in drug design," reflecting its relevance in targeting protein-protein interactions and signal transduction pathways. The compound's CAS No. 115241-94-6 is often cited in patents related to therapeutic agents for inflammatory and metabolic disorders, aligning with current interests in precision medicine.

From a synthetic chemistry perspective, Glycine,N-(8-quinolinylsulfonyl)- serves as a building block for designing high-affinity ligands. Its sulfonamide linkage enhances stability under physiological conditions, a feature critical for in vivo studies. Laboratories optimizing high-throughput screening protocols often explore derivatives of this compound to identify novel biomarkers or diagnostic tools.

Environmental and green chemistry initiatives have also influenced research around CAS No. 115241-94-6. Scientists investigate its biodegradability and potential as a catalyst in sustainable reactions. Queries like "eco-friendly sulfonamide synthesis" or "quinoline derivatives in green chemistry" underscore this intersection of innovation and sustainability.

In summary, Glycine,N-(8-quinolinylsulfonyl)- exemplifies the convergence of structural ingenuity and functional adaptability. Its applications span from drug discovery to material science, addressing contemporary challenges in healthcare and industrial chemistry. As interdisciplinary research evolves, this compound remains a focal point for advancing molecular therapeutics and biochemical tools.